Cas no 1445891-39-3 (8-Bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride)

• Product Name: 8-Bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride
• CAS No: 1445891-39-3
• MF: C₉H₁₀BrClFN
• MW: 266.53780412674
• CID: 4779089
• Update Time: 2025-06-11

8-Bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride
• 8-bromo-5-fluoro-1,2,3,4-tetrahydro-isoquinoline hydrochloride

• Inchi： 1S/C9H9BrFN.ClH/c10-8-1-2-9(11)6-3-4-12-5-7(6)8;/h1-2,12H,3-5H2;1H
• InChI Key： CKZHJXCUFKLMPJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1CNCC2)F.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 165
• Topological Polar Surface Area: 12

Additional information on 8-Bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride

Introduction to 8-Bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 1445891-39-3)

8-Bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 1445891-39-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of tetrahydroisoquinolines, which are known for their diverse biological activities and potential therapeutic applications. The introduction of bromine and fluorine atoms in the molecular structure imparts unique properties that make it a valuable candidate for various research and development purposes.

The chemical structure of 8-Bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride consists of a tetrahydroisoquinoline core with a bromine atom at the 8-position and a fluorine atom at the 5-position. The presence of these halogen substituents can significantly influence the compound's physicochemical properties, such as solubility, lipophilicity, and metabolic stability. These properties are crucial for optimizing the compound's pharmacokinetic profile and enhancing its bioavailability.

In recent years, 8-Bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride has been extensively studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits potent activity against various biological targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated its ability to modulate the activity of specific enzymes involved in neurodegenerative diseases and cancer. This makes it a promising candidate for the development of novel therapeutic agents.

The pharmacological profile of 8-Bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride has been explored in both in vitro and in vivo models. In vitro studies have revealed its selective binding to certain receptors and its ability to inhibit key signaling pathways involved in disease progression. In vivo studies have further validated these findings by demonstrating its efficacy in animal models of various diseases. These studies have provided valuable insights into the mechanism of action and potential therapeutic applications of this compound.

The synthesis of 8-Bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride involves multi-step processes that require precise control over reaction conditions to ensure high yield and purity. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the condensation of an appropriate amine with a substituted aryl aldehyde followed by reduction to form the tetrahydroisoquinoline core. The subsequent introduction of bromine and fluorine substituents can be achieved through selective halogenation reactions.

The stability and storage conditions of 8-Bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride are important considerations for both research and industrial applications. This compound is generally stable under standard laboratory conditions but should be protected from moisture and light to prevent degradation. It is recommended to store it at room temperature or under refrigeration to maintain its integrity over extended periods.

In addition to its potential therapeutic applications, 8-Bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride has also been used as a tool compound in biochemical assays and high-throughput screening (HTS) platforms. Its unique chemical structure and biological activity make it an ideal candidate for identifying novel targets and validating hit compounds in drug discovery pipelines.

The safety profile of 8-Bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride is an important aspect that has been evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses but may exhibit dose-dependent side effects at higher concentrations. Therefore, careful dosing and monitoring are essential when using this compound in preclinical and clinical settings.

In conclusion, 8-Bromo-5-fluoro-1,2,3,4-tetrahydroisoquinoline hydrochloride (CAS No. 1445891-39-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmacology. Its unique chemical structure and biological activity make it a valuable tool for drug discovery and development. Ongoing research continues to uncover new insights into its mechanism of action and therapeutic potential, further solidifying its importance in the field.